Methyl 5-cyano-2-hydroxy-3-nitrobenzoate

• CAS RN: 1093397-35-3
• Molecular Formula: C9H6N2O5
• Molecular Weight: 222.15 g/mol
• IUPAC Name: methyl 5-cyano-2-hydroxy-3-nitrobenzoate
• InChI: InChI=1S/C9H6N2O5/c1-16-9(13)6-2-5(4-10)3-7(8(6)12)11(14)15/h2-3,12H,1H3
• InChI Key: PJVUTDAPVOXVQE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CC(=C1)C#N)[N+](=O)[O-])O

Description

Methyl 5-cyano-2-hydroxy-3-nitrobenzoate is a useful research compound. Its molecular formula is C9H6N2O5 and its molecular weight is 222.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 25 ml of fuming nitric acid was added 2.50 g of methyl 5-cyano-2-hydroxybenzoate. This solution quickly turned dark orange, and the reaction was complete after stirring for 1 h. The solution was slowly transferred to 100 ml of ice-cold water. To the resultant suspension was added 100 ml of ethyl acetate and the biphasic mixture was shaken and separated. The aqueous layer was extracted with ethyl acetate (2×60 ml), and the combined organics were dried over sodium sulfate, filtered, and concentrated in vacuo. The residue was taken up in ethyl acetate (100 ml) and filtered through a small plug of silica gel, eluting with more ethyl acetate (50 ml). The eluent was concentrated in vacuo to provide the title compound (2.71 g, 87%). Mass spectrum (ESI) 221.2 (M−1).